Cas no 1428333-96-3 (Pritelivir mesylate)

• Product Name: Pritelivir mesylate
• CAS No: 1428333-96-3
• MF: C₁₉H₂₂N₄O₆S₃
• MW: 498.596180438995
• CID: 4599195
• PubChem ID: 11950374
• Update Time: 2025-09-28

Pritelivir mesylate Chemical and Physical Properties

Names and Identifiers

• Pritelivir mesylate
• Pritelivir (mesylate)
• UQ8YD6U328
• N-methyl-N-(4-methyl-5-sulfamoylthiazol-2-yl)-2-(4-(pyridin-2-yl)phenyl)acetamide mesylate
• Pritelivir methanesulfonate
• Benzeneacetamide, N-(5-(aminosulfonyl)-4-methyl-2-thiazolyl)-N-methyl-4-(2-pyridinyl)-, methanesulfonate (1:1)
• methanesulfonic acid;N-methyl-N-(4-methyl-5-sulfamoyl-1,3-thiazol-2-yl)-2-(4-pyr
• BP180891
• methanesulfonic acid;N-methyl-N-(4-methyl-5-sulfamoyl-1,3-thiazol-2-yl)
• BAY 57-1293 Methanesulfonate Salt; N-[5-(Aminosulfonyl)-4-methyl-1,3-thiazol-2-yl]-N-methyl-2-[4-(2-pyridinyl)phenyl]acetamide Methanesulfonate Salt; Pritelivir Methanesulfonate;
• 1428333-96-3
• BAY 57-1293 Methanesulfonate Salt
• MS-29256
• SCHEMBL4897849
• methanesulfonic acid; pritelivir
• CHEMBL4562772
• Pritelivir mesylate?
• HY-15303A
• N-methyl-N-(4-methyl-5-sulfamoyl-1,3-thiazol-2-yl)-2-[4-(pyridin-2-yl)phenyl]acetamide methanesulfonate
• UNII-UQ8YD6U328
• DA-66871
• methanesulfonic acid;N-methyl-N-(4-methyl-5-sulfamoyl-1,3-thiazol-2-yl)-2-(4-pyridin-2-ylphenyl)acetamide
• AIC316 (mesylate)
• AKOS040742447
• Benzeneacetamide, N-[5-(aminosulfonyl)-4-methyl-2-thiazolyl]-N-methyl-4-(2-pyridinyl)-, methanesulfonate (1:1)
• 1428333-96-3 (mseylate)
• Pritelivir mesylate anhydrous
• G17200
• PRITELIVIR MESYLATE [USAN]
• N-Methyl-N-(4-methyl-5-sulfamoylthiazol-2-yl)-2-(4-(pyridin-2-yl)phenyl)acetamide methanesulfonate
• CS-0089227
• Pritelivir mesylate (USAN)
• D12812

• Inchi： 1S/C18H18N4O3S2.CH4O3S/c1-12-17(27(19,24)25)26-18(21-12)22(2)16(23)11-13-6-8-14(9-7-13)15-5-3-4-10-20-15;1-5(2,3)4/h3-10H,11H2,1-2H3,(H2,19,24,25);1H3,(H,2,3,4)
• InChI Key： PPAJHCGEURRDOG-UHFFFAOYSA-N
• SMILES： S(C1=C(C)N=C(N(C)C(CC2C=CC(C3C=CC=CN=3)=CC=2)=O)S1)(N)(=O)=O.S(C)(=O)(=O)O

Computed Properties

• Exact Mass: 498.07014795 g/mol
• Monoisotopic Mass: 498.07014795 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 709
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 206
• Molecular Weight: 498.6

Experimental Properties

• Color/Form: Solid powder
• Solubility: DMSO (Slightly), Methanol (Slightly)

Pritelivir mesylate Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Pritelivir mesylate

Recent Advances in Pritelivir Mesylate (1428333-96-3) Research: A Comprehensive Review

Pritelivir mesylate (CAS: 1428333-96-3) is a novel helicase-primase inhibitor that has garnered significant attention in the field of antiviral research, particularly for its efficacy against herpes simplex virus (HSV) infections. Recent studies have highlighted its potential as a first-in-class therapeutic agent, offering a promising alternative to traditional nucleoside analogues such as acyclovir. This research briefing synthesizes the latest findings on Pritelivir mesylate, focusing on its mechanism of action, clinical trial outcomes, and future directions in HSV treatment.

The compound 1428333-96-3, known chemically as Pritelivir mesylate, targets the HSV helicase-primase complex, a critical enzyme for viral DNA replication. Unlike nucleoside analogues, which require viral thymidine kinase for activation, Pritelivir directly inhibits the helicase-primase complex, thereby reducing the risk of drug resistance. Preclinical studies have demonstrated its potent antiviral activity against both HSV-1 and HSV-2, with a favorable safety profile. Recent Phase II and III clinical trials have further validated its efficacy, showing significant reductions in viral shedding and lesion rates in immunocompromised patients.

One of the most notable advancements in Pritelivir mesylate research is its application in treating acyclovir-resistant HSV infections. A 2023 study published in the Journal of Antimicrobial Chemotherapy reported that Pritelivir achieved a 90% reduction in viral load in patients with resistant strains, compared to only 30% with standard therapies. This breakthrough underscores the compound's potential to address unmet medical needs in HSV management, particularly in immunocompromised populations such as HIV co-infected individuals.

Despite its promising results, challenges remain in the widespread adoption of Pritelivir mesylate. Regulatory hurdles and the need for further long-term safety studies are critical considerations. Additionally, ongoing research is exploring combination therapies with Pritelivir and other antiviral agents to enhance efficacy and mitigate resistance. Industry analysts predict that Pritelivir mesylate could receive FDA approval within the next two years, positioning it as a transformative therapy in the HSV treatment landscape.

In conclusion, Pritelivir mesylate (1428333-96-3) represents a significant advancement in antiviral therapy, with robust clinical data supporting its use against HSV infections. Its unique mechanism of action and efficacy in resistant cases make it a valuable addition to the therapeutic arsenal. Future research should focus on optimizing dosing regimens, exploring broader applications, and addressing regulatory challenges to fully realize its potential.